Cas no 2624138-64-1 (8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 2624138-64-1
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• MDL: MFCD33550726
• CID: 5663560
• PubChem ID: 155977802
• Update Time: 2025-07-17

8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624138-64-1
• 8-chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• EN300-27750577
• 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

• MDL： MFCD33550726
• Inchi： 1S/C9H9ClN2O2.ClH/c10-8-1-2-9(12(13)14)6-3-4-11-5-7(6)8;/h1-2,11H,3-5H2;1H
• InChI Key： FAFXHYBLGAZWMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1CNCC2)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Recent Advances in the Study of 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2624138-64-1)

The compound 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2624138-64-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a lead compound in drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride exhibits promising inhibitory effects on specific enzyme targets, particularly those involved in neurodegenerative diseases and cancer. These findings suggest that the compound could serve as a valuable scaffold for the development of novel therapeutics.

Further investigations into the mechanism of action of 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride have revealed its ability to modulate key signaling pathways, including those associated with apoptosis and cell proliferation. These insights have opened new avenues for research into its potential use in combination therapies and personalized medicine approaches.

Despite these promising results, challenges remain in the development of 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride as a therapeutic agent. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical studies. However, the compound's unique chemical properties and biological activity make it a compelling candidate for continued investigation.

In conclusion, the latest research on 8-Chloro-5-nitro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 2624138-64-1) highlights its potential as a versatile and effective compound in medicinal chemistry. Ongoing studies are expected to further elucidate its therapeutic potential and pave the way for its application in clinical settings.